![molecular formula C9H3BrF3NO2 B1410787 2-Bromo-3-cyano-5-(trifluoromethyl)benzoic acid CAS No. 1805417-18-8](/img/structure/B1410787.png)
2-Bromo-3-cyano-5-(trifluoromethyl)benzoic acid
Overview
Description
2-Bromo-3-cyano-5-(trifluoromethyl)benzoic acid is a derivative of benzoic acid. It has a bromo group at the 2nd position, a cyano group at the 3rd position, and a trifluoromethyl group at the 5th position of the benzoic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a bromo group at the 2nd position, a cyano group at the 3rd position, and a trifluoromethyl group at the 5th position. The molecular weight is 269.02 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. Its molecular weight is 269.02. The exact density, boiling point, and melting point are not specified in the available resources .Safety and Hazards
properties
IUPAC Name |
2-bromo-3-cyano-5-(trifluoromethyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3BrF3NO2/c10-7-4(3-14)1-5(9(11,12)13)2-6(7)8(15)16/h1-2H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTQHRTNEYIRCTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)Br)C(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3BrF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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